Cas no 900135-67-3 (3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide)

• Product Name: 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide
• CAS No: 900135-67-3
• MF: C₂₀H₂₄N₂O₅S₂
• MW: 436.544962882996
• CID: 5823718
• PubChem ID: 16456843
• Update Time: 2025-06-08

3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-1-ylsulfonyl)-N-(4-methylsulfonylphenyl)benzamide
• STK808070
• 900135-67-3
• F3265-0021
• AKOS002313579
• 3-(azepan-1-ylsulfonyl)-N-(4-(methylsulfonyl)phenyl)benzamide
• VU0608094-1
• 3-(azepan-1-ylsulfonyl)-N-[4-(methylsulfonyl)phenyl]benzamide
• 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide

• Inchi： 1S/C20H24N2O5S2/c1-28(24,25)18-11-9-17(10-12-18)21-20(23)16-7-6-8-19(15-16)29(26,27)22-13-4-2-3-5-14-22/h6-12,15H,2-5,13-14H2,1H3,(H,21,23)
• InChI Key： SCTIALBFKXFQKG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(C)(=O)=O)C=C1)(=O)C1=CC=CC(S(N2CCCCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 436.11266422g/mol
• Monoisotopic Mass: 436.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Additional information on 3-(azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide

Introduction to 3-(Azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide (CAS No. 900135-67-3)

3-(Azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide (CAS No. 900135-67-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include an azepane sulfonamide moiety and a methanesulfonylphenyl substituent. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 3-(Azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide consists of a benzamide core with a sulfonyl group attached to an azepane ring and a methanesulfonylphenyl group as the substituent. The azepane ring, which is a seven-membered nitrogen-containing heterocycle, provides flexibility and conformational diversity, while the sulfonyl groups enhance the compound's solubility and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent research has focused on the potential of 3-(Azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide in various therapeutic areas, including inflammation, cancer, and neurological disorders. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antiproliferative effects on cancer cells, particularly in breast and colon cancer cell lines, by inducing apoptosis and cell cycle arrest.

In the context of neurological disorders, 3-(Azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide has been investigated for its neuroprotective properties. Preclinical studies have indicated that it can reduce oxidative stress and inhibit neuroinflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have potential as a therapeutic agent for these conditions.

The pharmacokinetic profile of 3-(Azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues. Furthermore, its metabolic stability and low toxicity make it an attractive candidate for further development into a clinical drug.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are planned to assess its effectiveness in treating specific conditions such as inflammatory diseases and cancer.

In conclusion, 3-(Azepane-1-sulfonyl)-N-(4-methanesulfonylphenyl)benzamide (CAS No. 900135-67-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an important focus of ongoing research in medicinal chemistry and drug development. As more data becomes available from clinical trials, it is expected that this compound will play a significant role in advancing the treatment options for various diseases.